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Compound of Interest

Compound Name: Xylobiose

Cat. No.: B8103019

An In-depth Technical Guide to the Core Properties of Xylobiose

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of molecules is paramount. This guide provides a
focused overview of the molecular weight and chemical formula of xylobiose, a disaccharide of
significant interest in various scientific fields.

Core Molecular Data of Xylobiose

Xylobiose is a disaccharide composed of two xylose units linked by a (1 - 4) glycosidic bond.
[1] Its fundamental molecular properties are summarized below.

Property Value Source
Chemical Formula C10H1809 [1112][31[4]
Molar Mass 282.24 g/mol [1112]131[4]

This data is foundational for a range of experimental and theoretical applications, from
calculating molar concentrations for in vitro assays to interpreting mass spectrometry results.

Experimental Protocols

Detailed experimental methodologies for determining the molecular weight and formula of
xylobiose are well-established in the field of analytical chemistry. Key techniques include:
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e Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of
a compound. High-resolution mass spectrometry can also provide data to confirm the
elemental composition and thus the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are instrumental in
elucidating the chemical structure of xylobiose, confirming the connectivity of atoms and
thus validating the molecular formula.

o Elemental Analysis: This method directly measures the percentage composition of elements
(carbon, hydrogen, oxygen) in a pure sample of xylobiose, which can be used to derive the
empirical and molecular formulas.

Visualization of Core Properties

The logical relationship between the name, chemical formula, and molecular weight of
xylobiose can be represented as follows:

Xylobiose

s represented by

Chemical Formula
C10H1809

orresponds to

Molecular Weight
282.24 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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